6-Methoxy-4-(7-methoxy-1-benzofuran-2-yl)-7-methylchromen-2-one

• IUPAC Name: 6-methoxy-4-(7-methoxy-1-benzofuran-2-yl)-7-methylchromen-2-one
• InChI: InChI=1S/C20H16O5/c1-11-7-17-13(9-16(11)23-3)14(10-19(21)24-17)18-8-12-5-4-6-15(22-2)20(12)25-18/h4-10H,1-3H3
• InChI Key: VRGGWPBRGOMMMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1OC)C(=CC(=O)O2)C3=CC4=C(O3)C(=CC=C4)OC
• Molecular Formula: C20H16O5
• Molecular Weight: 336.3 g/mol

Description

“6-Methoxy-4-(7-methoxy-1-benzofuran-2-yl)-7-methylchromen-2-one” is a chemical compound with the molecular formula C19H14O5 . It has an average mass of 322.311 Da and a monoisotopic mass of 322.084137 Da .

Scientific Research Applications

Electrochemical Synthesis and Study

• Electrochemical Synthesis of Benzofuran Derivatives : A study demonstrated the electrochemical oxidation of certain compounds in the presence of a nucleophile, leading to the formation of benzofuran derivatives. This method offers a novel approach to synthesize complex organic structures that may include 6-Methoxy-4-(7-methoxy-1-benzofuran-2-yl)-7-methylchromen-2-one or its analogs (Moghaddam et al., 2006).

Medical and Pharmacological Research

• PET Probe Synthesis for Enzyme Imaging : Research includes the synthesis of benzofuran derivatives as potential PET probes for imaging specific enzymes, highlighting the compound's relevance in medical diagnostics and drug development (Gao et al., 2013).

Natural Products and Biological Activity

• Isolation from Natural Sources and Biological Activities : Studies have isolated new compounds structurally related to benzofuran from natural sources like marine endophytic fungi, showing potential antitumor and antimicrobial activities (Xia et al., 2011).

Chemical Synthesis and Characterization

• Synthesis of Novel Compounds and Their Characterization : Research focused on synthesizing new compounds based on the benzofuran skeleton, which includes analyzing their structure and properties using techniques like NMR, IR, and MS (Luo et al., 2005).